Cas no 825637-04-5 (2-Pentanone, 1-[[(1R,3S,6S)-2,2,3,6-tetramethylcyclohexyl]oxy]-)

• Product name: 2-Pentanone, 1-[[(1R,3S,6S)-2,2,3,6-tetramethylcyclohexyl]oxy]-
• CAS No: 825637-04-5
• MF: C₁₅H₂₈O₂
• MW: 240.381625175476
• CID: 688023
• PubChem ID: 71418056

2-Pentanone, 1-[[(1R,3S,6S)-2,2,3,6-tetramethylcyclohexyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone, 1-[[(1R,3S,6S)-2,2,3,6-tetramethylcyclohexyl]oxy]-
• 1-[(1R,3S,6S)-2,2,3,6-tetramethylcyclohexyl]oxypentan-2-one
• 1-{[(1R,3S,6S)-2,2,3,6-Tetramethylcyclohexyl]oxy}pentan-2-one
• DTXSID10837384
• 825637-04-5

• Inchi： InChI=1S/C15H28O2/c1-6-7-13(16)10-17-14-11(2)8-9-12(3)15(14,4)5/h11-12,14H,6-10H2,1-5H3/t11-,12-,14+/m0/s1
• InChI Key： DAXBQDMANQXHBA-SGMGOOAPSA-N
• SMILES： CCCC(=O)COC1C(CCC(C1(C)C)C)C

Computed Properties

• Exact Mass: 240.208930132g/mol
• Monoisotopic Mass: 240.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 4.2